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Compound of Interest

Chloro(diisopropylamino)methoxy
Compound Name:
phosphine

Cat. No.: B017263

Essential Safety and Handling Guide for
Chloro(diisopropylamino)methoxyphosphine

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Chloro(diisopropylamino)methoxyphosphine (CAS No.
86030-43-5). This reagent is corrosive and reacts violently with water, necessitating strict
adherence to the following guidelines to ensure personnel safety and experimental integrity.

Hazard Summary

Chloro(diisopropylamino)methoxyphosphine is a corrosive liquid that causes severe skin
burns and eye damage. It is also highly reactive with water and moisture, which can lead to the
release of toxic and flammable gases. Inhalation of its vapors or mists can cause respiratory
irritation.

Personal Protective Equipment (PPE)

All personnel must be thoroughly trained in the proper use and limitations of their PPE. The
following table summarizes the mandatory PPE for handling this reagent.
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Protection Type

Required Equipment

Key Specifications & Best
Practices

Eye & Face Protection

Chemical Splash Goggles &
Full-Face Shield

Goggles must be tightly fitting.
A full-face shield must be worn
over the goggles to protect
against splashes. Contact

lenses should not be worn.

Skin & Body Protection

Chemical-Resistant Gloves
(Double-Gloving

Recommended)

Use nitrile or neoprene gloves.
Inspect gloves for any signs of
degradation or puncture before
and during use. Change
gloves immediately if

contamination is suspected.

Flame-Resistant (FR)

Laboratory Coat

An FR lab coat must be worn
over 100% cotton clothing.
Synthetic fabrics should be
avoided. The lab coat must be

fully buttoned.

Full-Length Pants & Closed-

Toe Shoes

Pants and shoes must cover
the legs and the entire foot to

prevent any skin exposure.

Respiratory Protection

NIOSH-Approved Respirator

A full-face respirator with an
appropriate acid gas/organic
vapor cartridge is required if
there is a potential for
exposure outside of a certified
chemical fume hood. All
respirator use requires a
formal respiratory protection
program, including fit-testing

and medical evaluation.

Handling Procedures
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All operations involving Chloro(diisopropylamino)methoxyphosphine must be conducted
within a certified chemical fume hood or a glove box with an inert atmosphere (e.g., nitrogen or
argon). An emergency eyewash station and safety shower must be readily accessible.

Preparation and Engineering Controls:

o Ensure the chemical fume hood or glove box is functioning correctly with adequate airflow
and is free of moisture.

» All glassware and equipment must be oven-dried and cooled under a stream of inert gas
before use.

o Remove all water, flammable materials, and ignition sources from the immediate work area.

o Have spill control materials (e.g., dry sand, powdered lime, or a commercial water-reactive
spill kit) and a Class D dry powder fire extinguisher readily available.

Operational Workflow:
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Workflow for Handling Chloro(diisopropylamino)methoxyphosphine

Preparation

Don appropriate PPE

Y

Verify fume hood/glove box functionality

Y

Ensure all glassware is dry

\ /

Prepare spill kit and extinguisher

fling
Y

Establish inert atmosphere

Transfer reagent using syringe/cannula

Personal Exposure Perform reaction under inert conditions

Cleanup & Disposal

Gollow spill cleanup protocoD [Follow first aid measuresj Quench residual reagent and contaminated equipment

Collect waste in a labeled, sealed container

Dispose of as hazardous waste

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Pathway for Chloro(diisopropylamino)methoxyphosphine Waste
Waste Generation
(Residual Reagent, Contaminated Materials)

Quench Residual Reagent
(Under Inert Atmosphere)

Collect Solid Waste
(Contaminated Absorbents, PPE)

Neutralize Quenched Solution

Collect Liquid Waste
(Neutralized Solution)

Label and Seal Waste Containers

Dispose via Institutional
Hazardous Waste Program

Click to download full resolution via product page

« To cite this document: BenchChem. [Personal protective equipment for handling
Chloro(diisopropylamino)methoxyphosphine]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b017263#personal-protective-equipment-for-
handling-chloro-diisopropylamino-methoxyphosphine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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